N-[4-[(3,5-dimethoxybenzoyl)amino]phenyl]thiophene-2-carboxamide

• IUPAC Name: N-[4-[(3,5-dimethoxybenzoyl)amino]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C20H18N2O4S/c1-25-16-10-13(11-17(12-16)26-2)19(23)21-14-5-7-15(8-6-14)22-20(24)18-4-3-9-27-18/h3-12H,1-2H3,(H,21,23)(H,22,24)
• InChI Key: DXRQNAUAAHPIFE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NC2=CC=C(C=C2)NC(=O)C3=CC=CS3)OC
• Molecular Formula: C20H18N2O4S
• Molecular Weight: 382.4 g/mol

Description

N-[4-[(3,5-dimethoxybenzoyl)amino]phenyl]thiophene-2-carboxamide is a complex organic compound that features a thiophene ring, a phenyl group, and a dimethoxybenzoyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-[(3,5-dimethoxybenzoyl)amino]phenyl]thiophene-2-carboxamide typically involves the following steps:

Formation of the Thiophene Ring: The thiophene ring can be synthesized through various methods, such as the Gewald reaction, which involves the condensation of sulfur, an α-methylene carbonyl compound, and an α-cyano ester.

Attachment of the Phenyl Group: The phenyl group can be introduced via electrophilic aromatic substitution reactions.

Introduction of the Dimethoxybenzoyl Moiety: This step involves the acylation of the phenyl group with 3,5-dimethoxybenzoyl chloride in the presence of a base such as pyridine.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-[4-[(3,5-dimethoxybenzoyl)amino]phenyl]thiophene-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The carbonyl group in the dimethoxybenzoyl moiety can be reduced to an alcohol.

Substitution: The phenyl group can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents such as halogens (for electrophilic substitution) or nucleophiles like amines and thiols (for nucleophilic substitution) are employed.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Alcohol derivatives.

Substitution: Various substituted phenyl derivatives depending on the nucleophile or electrophile used.

Scientific Research Applications

N-[4-[(3,5-dimethoxybenzoyl)amino]phenyl]thiophene-2-carboxamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in targeting specific molecular pathways.

Industry: Utilized in the development of organic semiconductors and other advanced materials.

Mechanism of Action

The mechanism of action of N-[4-[(3,5-dimethoxybenzoyl)amino]phenyl]thiophene-2-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Similar Compounds

4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide: This compound features a similar thiophene ring and phenyl group but differs in its substituents.

Suprofen: A nonsteroidal anti-inflammatory drug with a 2-substituted thiophene framework.

Articaine: A dental anesthetic with a trisubstituted thiophene ring.

Uniqueness

N-[4-[(3,5-dimethoxybenzoyl)amino]phenyl]thiophene-2-carboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties.